2-(Carboxymethoxy)-3-methylbenzoic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 2-(carboxymethoxy)-3-methylbenzoic acid
• InChI: InChI=1S/C10H10O5/c1-6-3-2-4-7(10(13)14)9(6)15-5-8(11)12/h2-4H,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key: YLKRPDWSFJVQTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)O)OCC(=O)O

Description

2-(Carboxymethoxy)-3-methylbenzoic acid is a benzoic acid derivative characterized by a carboxymethoxy (–OCH₂COOH) substituent at the 2-position and a methyl (–CH₃) group at the 3-position of the aromatic ring. The compound’s molecular formula is C₁₀H₁₀O₅, with a molecular weight of 210.18 g/mol (calculated from structural data in ). Its bifunctional nature (carboxylic acid and ether groups) enables diverse applications, including coordination chemistry, pharmaceutical intermediates, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Carboxymethoxy)-3-methylbenzoic acid can be achieved through several methods:

Esterification and Hydrolysis: One common method involves the esterification of 3-methylbenzoic acid with methanol in the presence of a strong acid catalyst, followed by hydrolysis of the resulting ester to yield the desired carboxylic acid.

Grignard Reaction: Another approach involves the reaction of 3-methylbenzoyl chloride with a Grignard reagent, such as methylmagnesium bromide, followed by hydrolysis to form the carboxylic acid.

Oxidation: The oxidation of 3-methylbenzyl alcohol using an oxidizing agent like potassium permanganate or chromium trioxide can also produce 2-(Carboxymethoxy)-3-methylbenzoic acid.

Industrial Production Methods

Industrial production of 2-(Carboxymethoxy)-3-methylbenzoic acid typically involves large-scale esterification and hydrolysis processes. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Carboxymethoxy)-3-methylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The carboxylic acid group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Strong acids like sulfuric acid for esterification.

Major Products

Oxidation: Ketones or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted benzoic acids.

Scientific Research Applications

2-(Carboxymethoxy)-3-methylbenzoic acid has several scientific research applications:

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Pharmaceuticals: The compound is used in the development of drugs and therapeutic agents.

Materials Science: It is utilized in the synthesis of polymers and other advanced materials.

Biological Studies: The compound is studied for its potential biological activity and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 2-(Carboxymethoxy)-3-methylbenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The carboxylic acid group can form hydrogen bonds and ionic interactions with active sites, influencing the activity of the target molecules. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varying Substituents

The carboxymethoxy group’s position and additional substituents significantly influence physicochemical properties and reactivity. Key analogues include:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-(Carboxymethoxy)-3-methylbenzoic acid	–OCH₂COOH (C2), –CH₃ (C3)	C₁₀H₁₀O₅	210.18	Metal coordination (Ni²⁺ complexes), ligand for synthesizing functional materials
2-(Carboxymethoxy)benzoic acid	–OCH₂COOH (C2)	C₉H₈O₅	196.15	Precursor for hybrid molecules; used in ultrasound/microwave-assisted synthesis
2-(Carboxymethoxy)-4-chlorobenzoic acid	–OCH₂COOH (C2), –Cl (C4)	C₉H₇ClO₅	230.60	Enhanced acidity (Cl electron-withdrawing effect); potential antimicrobial agent
3-(Carboxymethoxy)benzene-1,2-dioic acid	–OCH₂COOH (C3), –COOH (C1, C2)	C₁₀H₈O₇	240.17	Coordination polymer construction (Zn²⁺/Cd²⁺); fluorescent materials
2-(Acetyloxy)-3-methylbenzoic acid	–OCOCH₃ (C2), –CH₃ (C3)	C₁₀H₁₀O₄	194.18	Hydrolytically labile; prodrug applications

Key Observations :

• Electron-withdrawing groups (e.g., –Cl in C4 position) increase acidity compared to methyl-substituted analogues .
• Steric effects : The 3-methyl group in 2-(Carboxymethoxy)-3-methylbenzoic acid may hinder metal coordination compared to unsubstituted 2-(Carboxymethoxy)benzoic acid .
• Bifunctionality : Carboxymethoxy and carboxylate groups in 3-(carboxymethoxy)benzene-1,2-dioic acid enable multi-dentate binding to transition metals, forming stable coordination polymers .

Metal Coordination Chemistry

• Nickel(II) Complexes : 2-(Carboxymethoxy)-3-methylbenzoic acid forms [Ni(cma)(H₂O)₃] (cma = deprotonated ligand), exhibiting octahedral geometry with moderate magnetic susceptibility. In contrast, 2-(carboxymethoxy)benzoic acid (without methyl) forms similar complexes but with altered bond lengths due to reduced steric hindrance .
• Zinc/Cadmium Polymers : 3-(Carboxymethoxy)benzene-1,2-dioic acid generates 3D frameworks with Zn²⁺/Cd²⁺, demonstrating luminescence properties absent in simpler analogues .

Biological Activity

2-(Carboxymethoxy)-3-methylbenzoic acid is an aromatic compound characterized by a carboxymethoxy group and a methyl group on the benzene ring. Its molecular formula is C$_{10}$H$_{10}$O$_5$, with a molecular weight of approximately 210.19 g/mol. This compound has garnered interest in various fields, particularly in pharmaceuticals and organic synthesis, due to its potential biological activities.

The structure of 2-(Carboxymethoxy)-3-methylbenzoic acid allows it to participate in various chemical reactions typical of carboxylic acids, such as esterification and acylation. These properties are crucial for synthesizing derivatives that may exhibit enhanced biological activity.

Interaction Studies

Recent studies have highlighted the binding affinity of 2-(Carboxymethoxy)-3-methylbenzoic acid with various biological targets, including enzymes and receptors. Preliminary findings suggest that compounds with similar structures can influence metabolic processes or act as inhibitors in specific biochemical pathways. For instance, the compound's interaction with poly(ADP-ribose) polymerase-1 (PARP-1) has been investigated, revealing potential inhibitory effects that could be beneficial in therapeutic applications .

In Vitro Studies

In vitro experiments have demonstrated that 2-(Carboxymethoxy)-3-methylbenzoic acid can exhibit anti-inflammatory and analgesic properties. These effects were assessed using cell lines treated with varying concentrations of the compound, showing a dose-dependent response in reducing inflammatory markers such as cytokines and prostaglandins .

Case Studies

• Anti-Cancer Activity : A study explored the potential of 2-(Carboxymethoxy)-3-methylbenzoic acid as an anti-cancer agent. Results indicated that the compound inhibited cell proliferation in cancer cell lines, suggesting its role as a chemotherapeutic agent. The mechanism of action appears to involve apoptosis induction and cell cycle arrest.
• Neuroprotective Effects : Another case study focused on the neuroprotective effects of the compound against oxidative stress-induced neuronal damage. The findings indicated that treatment with 2-(Carboxymethoxy)-3-methylbenzoic acid significantly reduced markers of oxidative stress in neuronal cells, highlighting its potential for treating neurodegenerative diseases .

Comparative Analysis

To better understand the uniqueness of 2-(Carboxymethoxy)-3-methylbenzoic acid, a comparative analysis with structurally similar compounds is presented below:

Compound Name	Molecular Formula	Key Features
2-Hydroxy-3-methoxybenzoic acid	C$_9$H$_10$O$_4$	Contains a hydroxyl group; used in anti-inflammatory drugs.
3-Methylbenzoic acid	C$_9$H$_10$O$_2$	Lacks the carboxymethoxy group; simpler structure.
4-Carboxy-3-methylbenzoic acid	C$_9$H$_10$O$_4$	Carboxylic acid at a different position; potential for different biological activity.

The specific arrangement of functional groups in 2-(Carboxymethoxy)-3-methylbenzoic acid may confer distinct chemical properties and biological activities compared to these similar compounds.